Cas no 1261679-87-1 (3-Bromo-5'-(difluoromethyl)-2'-(trifluoromethoxy)propiophenone)

• Product Name: 3-Bromo-5'-(difluoromethyl)-2'-(trifluoromethoxy)propiophenone
• CAS No: 1261679-87-1
• MF: C₁₁H₈BrF₅O₂
• MW: 347.076040267944
• CID: 4986110
• Update Time: 2025-05-25

3-Bromo-5'-(difluoromethyl)-2'-(trifluoromethoxy)propiophenone Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5'-(difluoromethyl)-2'-(trifluoromethoxy)propiophenone

• Inchi： 1S/C11H8BrF5O2/c12-4-3-8(18)7-5-6(10(13)14)1-2-9(7)19-11(15,16)17/h1-2,5,10H,3-4H2
• InChI Key： YNAQDGGQLSLRPA-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=C(C(F)F)C=CC=1OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 308
• XLogP3: 4.1
• Topological Polar Surface Area: 26.3

Additional information on 3-Bromo-5'-(difluoromethyl)-2'-(trifluoromethoxy)propiophenone

Recent Advances in the Study of 3-Bromo-5'-(difluoromethyl)-2'-(trifluoromethoxy)propiophenone (CAS: 1261679-87-1)

In recent years, the compound 3-Bromo-5'-(difluoromethyl)-2'-(trifluoromethoxy)propiophenone (CAS: 1261679-87-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique halogenated and fluorinated substituents, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and bioactive probes. The presence of bromine and trifluoromethoxy groups enhances its reactivity and binding affinity, making it a valuable scaffold for drug discovery.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways and biological activity of 3-Bromo-5'-(difluoromethyl)-2'-(trifluoromethoxy)propiophenone. The researchers employed a multi-step synthesis approach, starting from commercially available precursors, to achieve high yields and purity. The compound was subsequently evaluated for its inhibitory effects on a panel of kinases implicated in inflammatory and oncogenic pathways. The results demonstrated significant activity against several key targets, suggesting its potential as a lead compound for further optimization.

Another noteworthy investigation, detailed in Bioorganic & Medicinal Chemistry Letters, focused on the structural-activity relationship (SAR) of derivatives of 3-Bromo-5'-(difluoromethyl)-2'-(trifluoromethoxy)propiophenone. By systematically modifying the substituents, the researchers identified critical structural features that influence binding affinity and selectivity. The study highlighted the importance of the difluoromethyl group in enhancing metabolic stability, a common challenge in drug development. These findings provide valuable insights for the design of next-generation therapeutics with improved pharmacokinetic properties.

In addition to its therapeutic potential, 3-Bromo-5'-(difluoromethyl)-2'-(trifluoromethoxy)propiophenone has also been utilized as a versatile intermediate in organic synthesis. A recent report in Organic Process Research & Development described its application in the synthesis of complex heterocyclic compounds, which are prevalent in many FDA-approved drugs. The compound's ability to undergo diverse chemical transformations, such as cross-coupling reactions and nucleophilic substitutions, underscores its utility in medicinal chemistry.

Despite these advancements, challenges remain in the large-scale production and clinical translation of 3-Bromo-5'-(difluoromethyl)-2'-(trifluoromethoxy)propiophenone. Issues such as cost-effective synthesis, scalability, and toxicity profiling need to be addressed to fully realize its potential. Ongoing research efforts are focused on optimizing synthetic routes and conducting preclinical studies to evaluate its safety and efficacy in vivo.

In conclusion, 3-Bromo-5'-(difluoromethyl)-2'-(trifluoromethoxy)propiophenone (CAS: 1261679-87-1) represents a promising candidate in the realm of chemical biology and pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable tool for drug discovery and development. Future studies will likely explore its applications in targeted therapies and probe design, further expanding its impact on the field.